Cas no 62856-24-0 (Ethanone, 2-(4-bromophenyl)-1-(4-pentylphenyl)-)

• Product Name: Ethanone, 2-(4-bromophenyl)-1-(4-pentylphenyl)-
• CAS No: 62856-24-0
• MF: C₁₉H₂₁BrO
• MW: 345.273444890976
• CID: 429832
• PubChem ID: 12347688
• Update Time: 2025-04-19

Ethanone, 2-(4-bromophenyl)-1-(4-pentylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(4-bromophenyl)-1-(4-pentylphenyl)-
• 2-(4-bromophenyl)-1-(4-pentylphenyl)ethanone
• DTXSID80492949
• 2-(4-Bromophenyl)-1-(4-pentylphenyl)ethan-1-one
• 62856-24-0

• Inchi： 1S/C19H21BrO/c1-2-3-4-5-15-6-10-17(11-7-15)19(21)14-16-8-12-18(20)13-9-16/h6-13H,2-5,14H2,1H3
• InChI Key： QVDDHQRULUSDKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C1C=CC(=CC=1)CCCCC)=O

Computed Properties

• Exact Mass: 344.07763
• Monoisotopic Mass: 344.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07